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Compound of Interest

Compound Name: Grassofermata

Cat. No.: B10752214 Get Quote

Essential Safety and Handling Guide for
Grassofermata
This document provides immediate safety, operational, and disposal guidance for the handling

of Grassofermata (also known as NAV2729), a specific inhibitor of Fatty Acid Transport Protein

2 (FATP2).[1] The information is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and to build confidence in chemical handling

protocols.

Hazard Identification and Personal Protective Equipment
(PPE)
While a comprehensive Safety Data Sheet (SDS) should be consulted for detailed safety

information[2][3], the following personal protective equipment is essential for handling

Grassofermata, based on standard laboratory practices for chemical compounds of this

nature.

Recommended Personal Protective Equipment (PPE):

Body Protection: A standard laboratory coat should be worn. For activities with a higher risk

of exposure, a certified chemical-resistant suit may be necessary.[4]
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Hand Protection: Chemical-resistant gloves are required. The specific type of glove should

be selected based on the solvent used to dissolve Grassofermata and the duration of

handling.[4]

Eye and Face Protection: Tightly fitting safety goggles or a face shield are mandatory to

protect against splashes.[4][5]

Respiratory Protection: For handling the solid compound, especially if there is a risk of

aerosolization, a certified particle-filtering half mask or a half mask with appropriate filters is

recommended.[4][5]

Operational Plan for Handling
Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, and well-ventilated area away from incompatible substances.

Grassofermata is a crystalline solid.[2]

Preparation of Solutions:

Work Area: All handling of solid Grassofermata should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Weighing: Use a calibrated analytical balance. Tare a suitable weighing vessel before adding

the compound.

Solubilization: Grassofermata is soluble in DMSO at a concentration of 2 mg/ml.[2]

Slowly add the desired volume of DMSO to the weighed Grassofermata.

Gently vortex or sonicate until the solid is completely dissolved.

Labeling: Clearly label the container with the compound name, concentration, solvent, date

of preparation, and appropriate hazard symbols.
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Disposal Plan
All waste materials contaminated with Grassofermata, including empty containers, used PPE,

and prepared solutions, must be disposed of as hazardous chemical waste. Follow all local,

state, and federal regulations for hazardous waste disposal. Do not dispose of Grassofermata
down the drain or in regular trash.

Quantitative Data Summary
The following table summarizes key quantitative data for Grassofermata.

Property Value Source

Chemical Name

3-(4-chlorophenyl)-5-(4-

nitrophenyl)-2-(phenylmethyl)-

pyrazolo[1,5-a]pyrimidin-7(4H)-

one

[2]

Synonyms NAV2729 [2]

CAS Number 419547-11-8 [2]

Molecular Formula C₂₅H₁₇ClN₄O₃ [2]

Formula Weight 456.9 g/mol [2]

Purity ≥98% [2]

Solubility DMSO: 2 mg/ml [2]

IC₅₀ (HepG2 cells)
8.1-10.6 μM (for C₁-BODIPY-

C₁₂ uptake)
[2]

In Vivo Dosage 300 mg/kg in mice [6][7]

Experimental Protocols
Assessment of Grassofermata on Fatty Acid Uptake in
Cell Culture
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This protocol is based on methodologies described in the literature for evaluating the inhibitory

effect of Grassofermata on fatty acid uptake in cell lines such as HepG2.[7]

Materials:

HepG2 cells

Cell culture medium

Grassofermata stock solution (in DMSO)

Fluorescently labeled fatty acid analog (e.g., C₁-BODIPY-C₁₂)

Phosphate-buffered saline (PBS)

Multi-well cell culture plates

Fluorescence plate reader or flow cytometer

Procedure:

Cell Seeding: Plate HepG2 cells in multi-well plates at a predetermined density and allow

them to adhere and grow for 24 hours.

Compound Treatment: Treat the cells with varying concentrations of Grassofermata (e.g.,

1.25 µM to 15 µM) for a specified pre-incubation period.[7] Include a vehicle control (DMSO)

group.

Fatty Acid Uptake Assay: Add the fluorescently labeled fatty acid analog to the cell culture

medium and incubate for a defined period.

Washing: Remove the incubation medium and wash the cells with cold PBS to remove any

extracellular fluorescent probe.

Fluorescence Measurement: Measure the intracellular fluorescence using a plate reader or

flow cytometer to quantify the amount of fatty acid uptake.
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Data Analysis: Calculate the percentage of inhibition of fatty acid uptake for each

concentration of Grassofermata compared to the vehicle control. Determine the IC₅₀ value.
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Caption: Experimental workflow for assessing Grassofermata's effect on fatty acid uptake.
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Caption: Grassofermata's mechanism of action as a FATP2 inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling
Grassofermata]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10752214#personal-protective-equipment-for-
handling-grassofermata]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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